1,1-Dimethoxy-8-methylnon-2-yne

• CAS RN: 62088-69-1
• Molecular Formula: C12H22O2
• Molecular Weight: 198.30 g/mol
• IUPAC Name: 1,1-dimethoxy-8-methylnon-2-yne
• InChI: InChI=1S/C12H22O2/c1-11(2)9-7-5-6-8-10-12(13-3)14-4/h11-12H,5-7,9H2,1-4H3
• InChI Key: YLUUBOBWJGOECX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCC#CC(OC)OC

Description

1,1-Dimethoxy-8-methylnon-2-yne is a useful research compound. Its molecular formula is C12H22O2 and its molecular weight is 198.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

One gm. (0.007 mole) of 8-methylnon-2-yn-1-al, 10 gm. (0.1 mole) of trimethylorthoformate and 0.2 g of para-toluene-sulfuric acid were distilled. Methyl formate and methyl alcohol were collected. The solution was diluted with 15 ml of water and extracted with ether. The ether solution was washed with 5% sodium bicarbonate, and then water. The ether extract was dried over sodium sulfate, concentrate and distilled under vacuum to give 1,1-dimethoxy-8-methyl-non-2-yne.